Cas no 2153749-60-9 (5-Oxazolesulfonyl chloride, 2-cyclopropyl-)
5-Oxazolesulfonyl chloride, 2-cyclopropyl- Chemical and Physical Properties
Names and Identifiers
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- 5-Oxazolesulfonyl chloride, 2-cyclopropyl-
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- MDL: MFCD30662947
- Inchi: 1S/C6H6ClNO3S/c7-12(9,10)5-3-8-6(11-5)4-1-2-4/h3-4H,1-2H2
- InChI Key: LMBLDBCWUJGBKO-UHFFFAOYSA-N
- SMILES: O1C(S(Cl)(=O)=O)=CN=C1C1CC1
5-Oxazolesulfonyl chloride, 2-cyclopropyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | AT18710-0.1/G |
2-CYCLOPROPYLOXAZOLE-5-SULFONYL CHLORIDE |
2153749-60-9 | 95% | 0.1g |
$445 | 2023-09-19 | |
| AstaTech | AT18710-0.25/G |
2-CYCLOPROPYLOXAZOLE-5-SULFONYL CHLORIDE |
2153749-60-9 | 95% | 0.25g |
$590 | 2023-09-19 | |
| AstaTech | AT18710-1/G |
2-CYCLOPROPYLOXAZOLE-5-SULFONYL CHLORIDE |
2153749-60-9 | 95% | 1g |
$1180 | 2023-09-19 | |
| Enamine | EN300-299262-0.05g |
2-cyclopropyl-1,3-oxazole-5-sulfonyl chloride |
2153749-60-9 | 95.0% | 0.05g |
$315.0 | 2025-03-19 | |
| Enamine | EN300-299262-0.1g |
2-cyclopropyl-1,3-oxazole-5-sulfonyl chloride |
2153749-60-9 | 95.0% | 0.1g |
$470.0 | 2025-03-19 | |
| Enamine | EN300-299262-0.25g |
2-cyclopropyl-1,3-oxazole-5-sulfonyl chloride |
2153749-60-9 | 95.0% | 0.25g |
$672.0 | 2025-03-19 | |
| Enamine | EN300-299262-0.5g |
2-cyclopropyl-1,3-oxazole-5-sulfonyl chloride |
2153749-60-9 | 95.0% | 0.5g |
$1058.0 | 2025-03-19 | |
| Enamine | EN300-299262-1.0g |
2-cyclopropyl-1,3-oxazole-5-sulfonyl chloride |
2153749-60-9 | 95.0% | 1.0g |
$1357.0 | 2025-03-19 | |
| Enamine | EN300-299262-2.5g |
2-cyclopropyl-1,3-oxazole-5-sulfonyl chloride |
2153749-60-9 | 95.0% | 2.5g |
$2660.0 | 2025-03-19 | |
| Enamine | EN300-299262-5.0g |
2-cyclopropyl-1,3-oxazole-5-sulfonyl chloride |
2153749-60-9 | 95.0% | 5.0g |
$3935.0 | 2025-03-19 |
5-Oxazolesulfonyl chloride, 2-cyclopropyl- Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on 5-Oxazolesulfonyl chloride, 2-cyclopropyl-
Introduction to 5-Oxazolesulfonyl chloride, 2-cyclopropyl- (CAS No. 2153749-60-9)
5-Oxazolesulfonyl chloride, 2-cyclopropyl-, identified by the Chemical Abstracts Service Number (CAS No.) 2153749-60-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of oxazole derivatives, which are known for their diverse biological activities and utility in drug development. The presence of a sulfonyl chloride functional group enhances its reactivity, making it a valuable intermediate in synthetic chemistry, particularly in the construction of complex molecular frameworks.
The structural motif of 5-Oxazolesulfonyl chloride, 2-cyclopropyl- features a cyclopropyl substituent attached to the oxazole ring, which is flanked by a sulfonyl chloride group. This unique arrangement imparts distinct chemical properties that make it particularly useful in the synthesis of bioactive molecules. The cyclopropyl group, being a small and rigid cyclic structure, can influence the electronic and steric environment of the molecule, potentially affecting its interactions with biological targets.
In recent years, there has been a growing interest in oxazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential applications in treating various diseases, including infectious disorders, inflammatory conditions, and even certain types of cancer. The sulfonyl chloride moiety in 5-Oxazolesulfonyl chloride, 2-cyclopropyl- serves as a versatile handle for further functionalization, enabling chemists to explore novel derivatives with enhanced pharmacological properties.
One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of more complex molecules. Sulfonyl chlorides are well-known for their ability to participate in nucleophilic substitution reactions, allowing for the introduction of various functional groups at specific positions within the molecule. This reactivity makes 5-Oxazolesulfonyl chloride, 2-cyclopropyl- an invaluable tool for medicinal chemists seeking to develop new therapeutic agents.
Recent studies have highlighted the importance of cyclopropyl-containing heterocycles in drug discovery. The cyclopropyl group is known to enhance metabolic stability and binding affinity towards certain biological targets. For instance, derivatives of oxazole containing cyclopropyl substituents have shown promising results in preclinical studies as inhibitors of enzymes involved in inflammatory pathways. The incorporation of such structural elements can lead to more potent and selective drug candidates.
The synthesis of 5-Oxazolesulfonyl chloride, 2-cyclopropyl- typically involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Common synthetic routes include the condensation of appropriate precursors followed by sulfonylation and subsequent chlorination steps. Advanced techniques such as catalytic hydrogenation and transition-metal-catalyzed cross-coupling reactions may also be employed to achieve the desired product with high efficiency.
In terms of applications, 5-Oxazolesulfonyl chloride, 2-cyclopropyl- has found utility not only in academic research but also in industrial settings where novel drug candidates are being developed. Its ability to serve as a building block for more complex molecules makes it a cornerstone in libraries designed for high-throughput screening (HTS) experiments. Such libraries are instrumental in identifying lead compounds that can be further optimized into viable therapeutics.
The compound's reactivity also makes it suitable for exploring novel synthetic methodologies. Researchers are continually seeking innovative ways to leverage sulfonyl chlorides for constructing complex molecular architectures with tailored properties. For example, recent advances in photoredox catalysis have enabled the use of sulfonyl chlorides in asymmetric synthesis, opening up new avenues for enantioselective drug development.
From a pharmaceutical perspective, the oxazole ring is particularly interesting due to its presence in several known drugs and natural products. Its stability under various physiological conditions and its ability to engage with biological targets make it an attractive scaffold for medicinal chemists. The addition of a sulfonyl chloride group further enhances its potential by providing multiple points for chemical modification.
Future research directions may focus on expanding the chemical space explored by 5-Oxazolesulfonyl chloride, 2-cyclopropyl- through derivatization strategies that introduce additional functional groups or alter the electronic properties of the molecule. Such modifications could lead to compounds with improved pharmacokinetic profiles or enhanced target specificity. Additionally, computational methods such as molecular modeling and virtual screening may be employed to predict new applications and optimize synthetic routes.
In conclusion,5-Oxazolesulfonyl chloride, 2-cyclopropyl- (CAS No. 2153749-60-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its role as an intermediate in drug development underscores its importance in both academic research and industrial applications. As our understanding of molecular interactions continues to evolve,5-Oxazolesulfonyl chloride, 2-cyclopropyl- will undoubtedly remain at the forefront of efforts aimed at discovering novel therapeutic agents that address unmet medical needs.
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